Cas no 132977-93-6 (1,3-dioxan-5-yl 2-methylprop-2-enoate)

• Product Name: 1,3-dioxan-5-yl 2-methylprop-2-enoate
• CAS No: 132977-93-6
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 1236584
• PubChem ID: 18386436
• Update Time: 2025-04-20

1,3-dioxan-5-yl 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxan-5-yl 2-methylprop-2-enoate
• 1,3-Dioxan-5-yl methacrylate
• 2-propenoic acid, 2-methyl-, 1,3-dioxan-5-yl ester
• LogP
• SCHEMBL3370071
• MKWLYHVMTQWQHI-UHFFFAOYSA-N
• 132977-93-6
• DTXSID001229392

• Inchi： 1S/C8H12O4/c1-6(2)8(9)12-7-3-10-5-11-4-7/h7H,1,3-5H2,2H3
• InChI Key： MKWLYHVMTQWQHI-UHFFFAOYSA-N
• SMILES： O1COCC(C1)OC(C(=C)C)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76